Cas no 3969-84-4 (3,4-O-Isopropylidene-D-mannitol)

• Product Name: 3,4-O-Isopropylidene-D-mannitol
• CAS No: 3969-84-4
• MF: C₉H₁₈O₆
• MW: 222.235623836517
• MDL: MFCD00075122
• CID: 44627
• PubChem ID: 87571838
• Update Time: 2025-07-02

3,4-O-Isopropylidene-D-mannitol Chemical and Physical Properties

Names and Identifiers

• (1R,1'R)-1,1'-((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(ethane-1,2-diol)
• IsopropylideneDmannitol
• 3,4-O-Isopropylidene-D-mannitol
• (1R)-1-[(4R,5R)-5-[(1R)-1,2-dihydroxyethyl]-2,2-dimethyl-1,3-dioxolan-4-yl]ethane-1,2-diol
• 3,4-O-(1-methylethylidene)-D-Mannitol
• 3,4-O-ISOPROPYLIDENE-DMANNITOL
• 3,4-Isopropylidene-D-mannitol
• Oi4-O-isopropylidene-D-mannitol
• C9H18O6
• 3-O,4-O-Isopropylidene-D-mannitol
• AX8082214
• X4452
• I0489
• 969O844
• (1R,1'R)-1,1'-((
• W-202633
• 3969-84-4
• AKOS016010553
• SCHEMBL1301822
• MFCD00075122
• AS-73644
• (1R,1'R)-1,1'-((4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-diyl)diethane-1,2-diol
• T72427
• 3,4-O-Isopropylidene-D-mannitol, 97%
• YCOMFYACDCWMMD-WCTZXXKLSA-N
• A873589

• MDL： MFCD00075122
• Inchi： 1S/C9H18O6/c1-9(2)14-7(5(12)3-10)8(15-9)6(13)4-11/h5-8,10-13H,3-4H2,1-2H3/t5-,6-,7-,8-/m1/s1
• InChI Key： YCOMFYACDCWMMD-WCTZXXKLSA-N
• SMILES： O1C(C)(C)O[C@H]([C@@H](CO)O)[C@H]1[C@@H](CO)O

Computed Properties

• Exact Mass: 222.11000
• Monoisotopic Mass: 222.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 99.4

Experimental Properties

• Color/Form: No data available
• Density: 1,52g/cm
• Melting Point: 83.0 to 88.0 deg-C
• Boiling Point: 283.41°C (rough estimate)
• Flash Point: 219.2±24.6 °C
• Refractive Index: 29 ° (C=3, H2O)
• PSA: 99.38000
• LogP: -1.78710
• Optical Activity: [α]28/D +29°, c = 3 in H2O
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

3,4-O-Isopropylidene-D-mannitol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3,4-O-Isopropylidene-D-mannitol

Chemical Profile of 3,4-O-Isopropylidene-D-mannitol (CAS No. 3969-84-4): Applications and Recent Research Developments

3,4-O-Isopropylidene-D-mannitol (CAS No. 3969-84-4), a derivative of D-mannitol, is a versatile chemical compound with significant applications in pharmaceuticals, food industry, and material science. Its unique structural properties, characterized by the presence of isopropylidene groups at the C3 and C4 positions, make it a valuable intermediate in organic synthesis and a promising candidate for various biochemical applications. This article explores the compound's chemical properties, industrial uses, and recent advancements in research that highlight its potential in modern science.

The molecular structure of 3,4-O-Isopropylidene-D-mannitol contributes to its stability and reactivity, making it an ideal candidate for use in synthesizing complex molecules. The isopropylidene substitution enhances its solubility in organic solvents while maintaining its crystalline form, which is crucial for pharmaceutical formulations. This property has been leveraged in the development of novel drug delivery systems where controlled solubility and stability are paramount.

In the pharmaceutical sector, 3,4-O-Isopropylidene-D-mannitol has been investigated for its potential as a precursor in the synthesis of glycosides and other carbohydrate-based drugs. Recent studies have demonstrated its role in the production of antiviral agents, where its structural framework provides a scaffold for mimicking natural sugars that are integral to viral replication mechanisms. Researchers have found that derivatives of this compound exhibit inhibitory effects on certain viral enzymes, suggesting a promising avenue for developing new therapeutic strategies.

The food industry also benefits from the use of 3,4-O-Isopropylidene-D-mannitol due to its non-toxic nature and ability to act as a sweetener and stabilizer. Its isomeric structure allows it to mimic the taste profile of sucrose without the caloric content, making it an attractive option for low-calorie food products. Additionally, its stability under various pH conditions enhances its utility as an additive in beverages and processed foods.

Recent advancements in material science have explored the applications of 3,4-O-Isopropylidene-D-mannitol in creating porous materials and hydrogels. These materials have potential uses in water filtration systems and as scaffolds for tissue engineering. The compound's ability to form stable crystalline structures with high surface area makes it an excellent candidate for adsorbent materials that can effectively remove contaminants from water sources.

The synthesis of 3,4-O-Isopropylidene-D-mannitol has been optimized through various chemical pathways to enhance yield and purity. Modern techniques such as enzymatic catalysis and green chemistry approaches have been employed to minimize waste and energy consumption during production. These sustainable methods align with global efforts to promote environmentally friendly chemical manufacturing processes.

In conclusion, 3,4-O-Isopropylidene-D-mannitol (CAS No. 3969-84-4) is a multifunctional compound with broad applications across multiple industries. Its unique structural features and chemical properties make it indispensable in pharmaceuticals, food science, and material engineering. Ongoing research continues to uncover new possibilities for this compound, reinforcing its significance in advancing scientific innovation and industrial applications.